Cas no 75726-94-2 (1H-Azepine, 1-(bromoacetyl)hexahydro- (9CI))

1H-Azepine, 1-(bromoacetyl)hexahydro- (9CI) structure
75726-94-2 structure
Product Name:1H-Azepine, 1-(bromoacetyl)hexahydro- (9CI)
CAS No:75726-94-2
MF:C8H14BrNO
MW:220.106861591339
CID:559703
PubChem ID:587624
Update Time:2025-04-19

1H-Azepine, 1-(bromoacetyl)hexahydro- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1H-Azepine, 1-(bromoacetyl)hexahydro- (9CI)
    • 1-(azepan-1-yl)-2-bromoethanone
    • Ethanone,2-bromo-1-(hexahydro-1H-azepin-1-yl)-
    • Hexamethylenimine, 1-bromoacetyl- (6CI)
    • BB 0220649
    • 1-Azepan-1-yl-2-bromethanone
    • AG-H-01961
    • AKOS005288998
    • UFXLCSLXNMZTLE-UHFFFAOYSA-N
    • 1-(Bromoacetyl)azepane
    • DTXSID70343118
    • 75726-94-2
    • 1-(azepan-1-yl)-2-bromoethan-1-one
    • 1-(Bromoacetyl)azepane #
    • Inchi: 1S/C8H14BrNO/c9-7-8(11)10-5-3-1-2-4-6-10/h1-7H2
    • InChI Key: UFXLCSLXNMZTLE-UHFFFAOYSA-N
    • SMILES: BrCC(N1CCCCCC1)=O

Computed Properties

  • Exact Mass: 219.02592
  • Monoisotopic Mass: 219.02588g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • PSA: 20.31
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